AbstractThis study characterized the volatile aroma of bergamot by headspace solid-phase microextraction coupled with comprehensive two-dimensional chromatography quadrupole time-of-flight mass spectrometry The aroma-active compounds were also characterized using gas chromatography – olfactometry. A total of 323 volatile compounds and 29 aroma-active compounds were identified. Additionally, bergamot was shown to contain higher concentrations of alkenes (67), alcohols (63), esters (59), and ketones (36). Due to the higher peak capacity and separation resolution, comprehensive two-dimensional gas chromatography quadrupole time-of-flight mass spectrometry detected 218 more compounds than gas chromatography – mass spectrometry. The key characteristic volatiles of bergamot included α-terpineol, isobornyl formate, α-phellandrene dimer, furfural, and o-acetyltoluene. Volatile profiles may be a reference for subsequent work on the identification and quality appraisal of bergamot and its products.

AbstractSudan I is a cancer-causing chemical synthetic dye that is often illegally added to foods as a colorant. In this manuscript, based on molecularly imprinted polymers coated carbon dots (CDs@SiO2@MIPs), a novel fluorescence sensor is reported for the selective and sensitive determination of Sudan I. The sensor was prepared upon the surface of silica-coated carbon dots (CD@SiO2) by a one-pot sol-gel method using Sudan I as the template, 3-aminopropyl triethoxysilane (APTES) as the monomer, and tetraethyl orthosilicate (TEOS) as the crosslinker. Due to fluorescence resonance energy transfer, quenching occurred when CDs@SiO2@MIPs combined with Sudan I. The established sensor showed excellent recognition and performance for Sudan I with a wide linear range (1 to 120 μM) and low detection limit (0.61 μM). Furthermore, the sensor was successfully applied to determine Sudan I in chili powder and ketchup with recoveries from 89.7 to 101.7%. This work provides broad applications of fluorescence sensors based on CDs@SiO2@MIPs for the rapid analysis of food.

AbstractIn recent decades, tattooing has become a form of social and artistic expression. To apply a tattoo, the skin is marked by the internal injection of ink in the skin. Hence, it includes human health exposure to metals since the tattoo ink composition includes such elements. The present paper reports the determination and quantification of 8 elements (As, Cd, Co, Cr, Cu, Hg, Ni, Pb) in twenty tattoo ink colors available in the Greek market imported from the USA and China. The elemental content was carried out by atomic absorption spectrometry after microwave-assisted digestion. A comparison was carried out between the results of the present study and the maximum permitted concentrations as proposed in the ResAP and EPA guidelines, while the level of dermal exposure due to pigment application through ink injection was also estimated. All inks contained Cr, Cu, Ni, and Pb, while the content of As, Cd, and Co was below the detection limit in certain samples. Mercury was determined in three samples. Chromium, Cu, and Ni were present in the highest concentrations, while Cd and Hg contents were in general low. Most elements presented their maximum levels in the brown ink originating from USA.

AbstractAtherosclerotic coronary heart disease (CHD) is ischemic and a worldwide health issue. The soluble suppression of tumorigenicity 2 (sST2) is a novel biomarker for atherosclerotic coronary heart disease. This work develops an immunosensor with a nanocomposite consisting of polyaniline (PANI) and MXene-Nafion for the specific and sensitive determination of sST2. PANI was first electropolymerized on a glassy carbon electrode (GCE) to enhance electron transfer. Subsequently, MXene-Nafion dispersion was drop cast on the PANI/GCE substrate to further increase the electrical conductivity and immobilize anti-sST2 which captures sST2 for detection. The current response as a function of sST2 concentration was measured by differential pulse voltammetry (DPV). Under the optimal conditions, this immunosensor demonstrates a linear range from 1 pg mL−1 to 1 μg mL−1 and a detection limit of 0.149 pg mL−1. The device offers high sensitivity, excellent specificity, satisfactory reproducibility, good stability, and has significant potential for detecting clinical biomarkers. In addition, the immunosensor is able differentiate between serum of healthy people and CHD patients.

AbstractWith the goal of enhancing the low sensitivity of the conventional atmospheric pressure chemical ionization (APCI) source due to the ion divergence, here is reported a T-shaped ion source to improve the sensitivity with a portable mass spectrometer for the rapid determination of the pesticides ethoprophos and atrazine in water. Compared with conventional APCI, the ion source improves the sensitivity for the analytes. The results show that the analysis requires less than 2 s, the limit of detection (LOD) is better than 0.1 μg·mL−1, and the relative standard deviation (RSD) is 16% at 1, 5, and 25 μg·mL−1. The recoveries of the analytes are between 80% and 130%, meeting the requirements for rapid pesticide determination in water.

AbstractGlutathione (GSH)-switched fluorescent assays have received attention due to their rapid signal changes of fluorescent nanoprobes. Small polydopamine nanodots (PDs) exhibit remarkable photoluminescent properties. In this work, fluorescent PDs were synthesized through oxidation using dopamine as precursor. The prepared PDs had rich surface functionalities and exhibited good optical properties with maximum emission using 330 nm excitation. The fluorescence was quenched by Ag+ through the interaction with catechols in the PDs. After the addition of GSH, Ag was bound with sulfhydryl groups in GSH and the fluorescence of the PDs was restored. Therefore, a fluorescence turn on-off-on strategy was constructed for Ag+ and GSH using the synthesized PDs as the probe. The PDs showed good performance for Ag+ from 0.01 to 1 μM, with a limit of detection (LOD) equal to 2.82 nM. The system also exhibited a linear relationship for GSH from 0.01 to 0.5 μM with a LOD equal to 1.93 nM. GSH was determined in human serum to demonstrate a practical application of the assay. This work expands the application of PDs in biological analysis.

AbstractSudan I was determined using a switchable-hydrophilicity solvent (SHS) followed by ultraviolet/visible spectrophotometric detection at 445.0 nm in a simple, fast, sensitive, and low-cost method. The optimum switchable-hydrophilicity solvent liquid-liquid microextraction (SHS-LLME) conditions were achieved with 600 µL of octylamine and 600 µL of 10.0 M sodium hydroxide in 20.0 mL of the sample. Limits of detection ranged from 0.009 to 0.021 µg mL−1. The coefficients of determination (R2) of the calibration graphs were higher than 0.9983 and relative standard deviations were below 8.6%. Enrichment factors ranged between 5.29 and 12.89. The proposed method was applied to spices with recoveries (%RR) between 92.5% and 104.4%.

AbstractWooden figurines were excavated from the tomb of the Princess Yongtai of the Tang Dynasty. A series of analytical techniques were employed to understand the craftsmanship of wooden figurines during the Tang Dynasty. The pigments, cross-sections, and adhesives were analyzed using energy X-ray fluorescence spectrometry (EDX), micro-Raman spectroscopy, polarized light microscopy (PLM), X-ray diffraction (XRD), and pyrolysis–gas chromatography–mass spectrometry (Py–GC/MS). The results demonstrate that the pigments were primarily cinnabar, malachite, azurite, goethite, carbon black, and anglesite. The cross-sectional images show that the painted layer of the wooden figurines includes pigment and preparation layers. The main component of the preparation layer was mendipite. Chinese wax, animal glue, and benzoin were used as adhesives. This study provides scientific support for antiquarians and a basis for the protection and repair of this valuable world cultural heritage site.

AbstractHere is described the influence of deposition parameters of ZnO thin films doped with Ga and co-doped with (Ga + Nd) upon the structural, morphological, optical and electrical properties. The transparent conductive thin films were fabricated by radiofrequency (RF) magnetron sputtering using a power of 100 W and a deposition distance of 6 cm. The deposition was performed on glass substrates heated at 150 °C with a time deposition of 90 min. The influence of doping upon the structure of thin films was analyzed by x-ray diffraction (XRD). Optical transmission measurements showed an 85% transparency in the visible range for the undoped ZnO films and the transparency of these films decreased when the dopants were added. Micro-structural analysis obtained by atomic force microscopy (AFM) evidenced that the type of doping modify the microstructure of thin films. Raman and resistivity measurements emphasize the successful incorporation of dopants into the ZnO host material.

AbstractProcalcitonin (PCT) is an inflammatory marker with significance in the early diagnosis of sepsis. The label-free electrochemical impedance immunosensor has good prospects for the determination of this disease marker due to its cost-effectiveness, high specificity and simple operation. However, developing an immunosensor for procalcitonin faces challenges due to the absence of satisfactory electrodes. Herein, a novel label-free electrochemical impedance immunosensor using the three-dimensional (3D) flower-shaped gold nanoparticle@molybdenum(IV) sulfide/graphene (Au NPs@MoS2/graphene) composite is reported for procalcitonin. Under the optimal conditions, the immunosensor presents a linear response from 10 fg mL−1 to 50 ng mL−1 and an ultra-low detection limit of 2.3 fg mL−1 for for procalcitonin. The excellent performance is due to the unique 3D flower-shape and the synergistic effect of Au NPs@MoS2/graphene, generating a large surface area, high electrical conductivity, and increased immobilization of anti-PCT. Additionally, the immunosensor exhibits suitable specificity, stability, and reproducibility, and was used to determine procalcitonin in serum which may allow clinical screening and diagnosis of sepsis.